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Compound of Interest

Compound Name: SHP836

Cat. No.: B610829 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on dissolving SHP836 for experimental applications. Find

answers to frequently asked questions and step-by-step protocols to ensure optimal

preparation of your SHP836 solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of SHP836?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock solution of

SHP836. It is possible to achieve a high concentration of up to 250 mg/mL in DMSO with the

aid of ultrasonication.[1] For routine lab use, a stock solution of 10 mM in DMSO is also

commonly available and recommended.[1]

Q2: My SHP836 solution shows precipitation. How can I resolve this?

A2: If you observe precipitation or phase separation during preparation, gentle heating and/or

sonication can be used to aid dissolution.[1] Ensure you are using newly opened, anhydrous

DMSO, as hygroscopic DMSO can negatively impact solubility.[1]

Q3: How should I store my SHP836 stock solution?

A3: Once prepared, it is crucial to aliquot your stock solution and store it properly to prevent

degradation from repeated freeze-thaw cycles. Store the solution at -80°C for up to 2 years or

at -20°C for up to 1 year.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610829?utm_src=pdf-interest
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.medchemexpress.com/shp836.html
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.medchemexpress.com/shp836.html
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: Can I use SHP836 directly from a DMSO stock solution in my cell-based assays?

A4: While SHP836 is soluble in DMSO, it is important to consider the final concentration of

DMSO in your cell culture media. High concentrations of DMSO can be toxic to cells. It is best

practice to prepare a fresh working solution by diluting the DMSO stock in your experimental

buffer or media to a final DMSO concentration that is well-tolerated by your cell line, typically

below 0.5%.

Q5: Are there established protocols for preparing SHP836 for in vivo animal studies?

A5: Yes, there are several established protocols for preparing SHP836 for in vivo

administration. These typically involve a two-step process of first preparing a clear stock

solution in DMSO and then diluting it with a suitable vehicle. The choice of vehicle depends on

the route of administration and the experimental animal. It is recommended to prepare working

solutions for in vivo experiments fresh on the day of use.[1]

Quantitative Solubility Data
The following tables summarize the solubility of SHP836 in various solvent systems for both in

vitro and in vivo experiments.

Table 1: In Vitro Solubility

Solvent Concentration Notes

DMSO 250 mg/mL (709.70 mM)
Requires sonication. Use

newly opened DMSO.[1]

Table 2: In Vivo Formulation Solubility

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Achievable Concentration

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 6.25 mg/mL (17.74 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 6.25 mg/mL (17.74 mM)

10% DMSO, 90% Corn Oil ≥ 6.25 mg/mL (17.74 mM)

Data sourced from MedchemExpress product

information.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SHP836 Stock
Solution in DMSO
Materials:

SHP836 powder (CAS No. 1957276-35-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes

Procedure:

Calculate the mass of SHP836 required to prepare the desired volume of a 10 mM solution.

The molecular weight of SHP836 is 352.38 g/mol .

Weigh the calculated amount of SHP836 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.
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Vortex the solution vigorously for 1-2 minutes.

If the solid is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of an In Vivo Working Solution
(Example Formulation)
This protocol describes the preparation of a working solution using 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline.

Materials:

SHP836 stock solution in DMSO (e.g., 62.5 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Procedure:

To prepare 1 mL of working solution, start with 100 µL of a 62.5 mg/mL SHP836 stock

solution in DMSO.

Add 400 µL of PEG300 to the DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/shp836.html
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/product/b610829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

The final concentration of SHP836 in this working solution will be 6.25 mg/mL.[1]

Use the freshly prepared working solution for your in vivo experiment on the same day.[1]

Visual Guides
SHP836 Mechanism of Action
SHP836 is an allosteric inhibitor of the SHP2 phosphatase.[1][2] It binds to a site distinct from

the active site, stabilizing a conformation where the catalytic site is blocked and inaccessible to

its substrate.[1]
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Caption: Allosteric inhibition of SHP2 by SHP836.

Experimental Workflow: Solution Preparation
The following diagram illustrates the general workflow for preparing SHP836 solutions for

experimental use.
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Caption: Workflow for preparing SHP836 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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